N-(4-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H20N4O3S/c1-32-18-13-11-16(12-14-18)26-21(30)15-33-25-28-22-19-9-5-6-10-20(19)27-23(22)24(31)29(25)17-7-3-2-4-8-17/h2-14,27H,15H2,1H3,(H,26,30)
• InChI Key: JESHPAQXRFCFPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4)NC5=CC=CC=C53
• Molecular Formula: C25H20N4O3S
• Molecular Weight: 456.5 g/mol

Description

N-(4-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H20N4O3S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study by Debnath and Ganguly (2015) synthesized a series of acetamide derivatives, including compounds structurally related to N-(4-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide, and evaluated them for antimicrobial properties. These compounds displayed significant antibacterial and antifungal activities against various pathogenic microorganisms, highlighting their potential as antimicrobial agents (Debnath & Ganguly, 2015).

Anticancer and Antiviral Activities

Havrylyuk, Zimenkovsky, Vasylenko, and Lesyk (2013) conducted research on 2-pyrazoline-substituted 4-thiazolidinones, closely related to the chemical structure of interest. Their findings revealed that these compounds, particularly N-(4-methoxyphenyl)-2-{2-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydropyrazol-1-yl]-4-oxo-4,5-dihydrothiazol-5-yl}-acetamide, demonstrated potent anticancer activity against leukemia cell lines and significant antiviral efficacy against the Tacaribe TRVL 11 573 virus strain (Havrylyuk et al., 2013).

Diagnostic and Imaging Applications

Research into the development of new positron emission tomography (PET) tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) involved the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives. These compounds, including analogs of N-(4-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide, were prepared for potential application in diagnostic imaging, showcasing the chemical's relevance in medical research (Gao, Wang, & Zheng, 2016).

Corrosion Inhibition

Yadav, Sinha, Kumar, and Sarkar (2015) investigated the corrosion inhibition properties of spiropyrimidinethiones on mild steel in acidic solutions. Although not directly referencing N-(4-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide, the study's focus on structurally similar compounds indicates potential applications in corrosion protection, demonstrating the broad utility of such chemical structures in materials science (Yadav et al., 2015).